Cas no 1334172-75-6 (Biotin-PEG7-azide)

Biotin-PEG7-azide is a heterobifunctional crosslinker featuring a biotin group for streptavidin-based conjugation, a polyethylene glycol (PEG7) spacer for enhanced solubility and reduced steric hindrance, and an azide moiety for click chemistry applications. The PEG spacer improves biocompatibility and minimizes nonspecific interactions, making it suitable for bioconjugation in aqueous environments. The azide group enables efficient CuAAC (copper-catalyzed azide-alkyne cycloaddition) or strain-promoted SPAAC reactions with alkyne-functionalized molecules. This reagent is particularly useful for labeling, pull-down assays, and biomaterial functionalization, offering controlled reactivity and stability. Its design ensures high specificity and minimal interference in biological systems, making it a valuable tool for proteomics and chemical biology research.

Biotin-PEG7-azide structure

Product Name:Biotin-PEG7-azide

CAS No:1334172-75-6

MF:C₂₆H₄₈N₆O₉S

MW:620.759125709534

MDL:MFCD21363312

CID:2858085

PubChem ID:329823961

Update Time:2025-05-26

Biotin-PEG7-azide Chemical and Physical Properties

Names and Identifiers

- Biotin-PEG7-azide
- HY-133175
- C70661
- 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl]pentanamide
- Biotin-dPEG?(7)-N3
- 1334172-75-6
- DA-61693
- J-006375
- MFCD21363312
- Biotin-PEG7-CH2CH2N3
- CS-0113106
- N-(23-azido-3,6,9,12,15,18,21-heptaoxatricosyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
- Biotin-PEG7-N3
- BP-21625
- AKOS040741359
- MDL： MFCD21363312
- Inchi： 1S/C26H48N6O9S/c27-32-29-6-8-36-10-12-38-14-16-40-18-20-41-19-17-39-15-13-37-11-9-35-7-5-28-24(33)4-2-1-3-23-25-22(21-42-23)30-26(34)31-25/h22-23,25H,1-21H2,(H,28,33)(H2,30,31,34)/t22-,23-,25-/m0/s1
- InChI Key： WOMFFURCOFOFGG-LSQMVHIFSA-N
- SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCOCCOCCOCCOCCOCCOCCOCCN=[N+]=[N-])=O)NC(N2)=O

Computed Properties

Exact Mass: 620.32034830 g/mol
Monoisotopic Mass: 620.32034830 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 42
Rotatable Bond Count: 29
Complexity: 766
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 620.8
XLogP3: 0
Topological Polar Surface Area: 175Å²

Biotin-PEG7-azide Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：−20°C

Biotin-PEG7-azide Pricemore >>

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